Cas no 1396684-31-3 (3-cyclohexyl-N-4-(piperidin-1-yl)but-2-yn-1-ylpropanamide)

• Product Name: 3-cyclohexyl-N-4-(piperidin-1-yl)but-2-yn-1-ylpropanamide
• CAS No: 1396684-31-3
• MF: C₁₈H₃₀N₂O
• MW: 290.443604946136
• CID: 5957752
• PubChem ID: 71792632
• Update Time: 2025-10-22

3-cyclohexyl-N-4-(piperidin-1-yl)but-2-yn-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-N-4-(piperidin-1-yl)but-2-yn-1-ylpropanamide
• 3-cyclohexyl-N-[4-(piperidin-1-yl)but-2-yn-1-yl]propanamide
• AKOS024542724
• VU0540005-1
• F6244-1661
• 1396684-31-3
• 3-cyclohexyl-N-(4-piperidin-1-ylbut-2-ynyl)propanamide
• CCG-358373
• 3-cyclohexyl-N-(4-(piperidin-1-yl)but-2-yn-1-yl)propanamide

• Inchi： 1S/C18H30N2O/c21-18(12-11-17-9-3-1-4-10-17)19-13-5-8-16-20-14-6-2-7-15-20/h17H,1-4,6-7,9-16H2,(H,19,21)
• InChI Key： CNXDPEFSWBZGQF-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCCC1)NCC#CCN1CCCCC1

Computed Properties

• Exact Mass: 290.235813585g/mol
• Monoisotopic Mass: 290.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-cyclohexyl-N-4-(piperidin-1-yl)but-2-yn-1-ylpropanamide

3-Cyclohexyl-N-(4-(Piperidin-1-yl)but-2-yn-1-yl)Propanamide: A Comprehensive Overview

The compound 3-cyclohexyl-N-(4-(piperidin-1-yl)but-2-yn-1-yl)propanamide, identified by the CAS number 1396684-31-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexyl group, a piperidine moiety, and a propanamide functional group. The presence of these structural elements contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The cyclohexyl group is known for its ability to enhance the lipophilicity of a molecule, which can improve its bioavailability when used in pharmaceutical applications. Similarly, the piperidine moiety is a common structural feature in many bioactive compounds, often contributing to hydrogen bonding capabilities and enhancing the molecule's interaction with biological targets.

The synthesis of 3-cyclohexyl-N-(4-(piperidin-1-yl)but-2-yn-1-yl)propanamide involves a series of carefully controlled reactions, including alkylation, cyclization, and amide formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound in the development of new therapeutic agents targeting various diseases. Its ability to modulate specific biological pathways makes it an attractive candidate for further research. Additionally, the compound's structural versatility allows for further modification, enabling researchers to explore its potential in other fields such as agrochemicals and materials science.

The pharmacological properties of 3-cyclohexyl-N-(4-(piperidin-1-yl)but-2-yn-1-yllpropanamide have been extensively studied. Preclinical studies have demonstrated its ability to interact with key biological targets, suggesting potential efficacy in treating conditions such as inflammation, pain, and certain neurological disorders. However, further research is required to fully understand its mechanisms of action and safety profile.

In conclusion, 3-cyclohexyl-N-(4-(piperidin-1-yllbut2yn1y lpropanamide represents a valuable addition to the arsenal of compounds available for chemical and pharmaceutical research. Its unique structure, combined with its promising biological activity, positions it as a potential candidate for future drug development efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.